Ethyl 3-amino-4-(4-benzylpiperazin-1-yl)benzoate
Ethyl 3-amino-4-(4-benzylpiperazin-1-yl)benzoate
DCLX069 is a potent and selective PRMT1 inhibitor. DCLX069 effectively blocked cell proliferation in breast cancer, liver cancer and acute myeloid leukemia cell lines. The binding mode analysis from molecular docking simulations theoretically indicated that DCLX069 occupied the SAM binding pocket to exert the inhibitory effect. Protein arginine methylation is a common post-translational modification which is crucial for a variety of biological processes. Dysregulation of protein arginine methyltransferases (PRMTs) activity has been implicated in cancer and other serious diseases.
Brand Name:
Vulcanchem
CAS No.:
792946-69-1
VCID:
VC0525176
InChI:
InChI=1S/C20H25N3O2/c1-2-25-20(24)17-8-9-19(18(21)14-17)23-12-10-22(11-13-23)15-16-6-4-3-5-7-16/h3-9,14H,2,10-13,15,21H2,1H3
SMILES:
CCOC(=O)C1=CC(=C(C=C1)N2CCN(CC2)CC3=CC=CC=C3)N
Molecular Formula:
C20H25N3O2
Molecular Weight:
339.4 g/mol
Ethyl 3-amino-4-(4-benzylpiperazin-1-yl)benzoate
CAS No.: 792946-69-1
Inhibitors
VCID: VC0525176
Molecular Formula: C20H25N3O2
Molecular Weight: 339.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 792946-69-1 |
---|---|
Product Name | Ethyl 3-amino-4-(4-benzylpiperazin-1-yl)benzoate |
Molecular Formula | C20H25N3O2 |
Molecular Weight | 339.4 g/mol |
IUPAC Name | ethyl 3-amino-4-(4-benzylpiperazin-1-yl)benzoate |
Standard InChI | InChI=1S/C20H25N3O2/c1-2-25-20(24)17-8-9-19(18(21)14-17)23-12-10-22(11-13-23)15-16-6-4-3-5-7-16/h3-9,14H,2,10-13,15,21H2,1H3 |
Standard InChIKey | RITRCMIWRZBDID-UHFFFAOYSA-N |
SMILES | CCOC(=O)C1=CC(=C(C=C1)N2CCN(CC2)CC3=CC=CC=C3)N |
Canonical SMILES | CCOC(=O)C1=CC(=C(C=C1)N2CCN(CC2)CC3=CC=CC=C3)N |
Appearance | Solid powder |
Description | DCLX069 is a potent and selective PRMT1 inhibitor. DCLX069 effectively blocked cell proliferation in breast cancer, liver cancer and acute myeloid leukemia cell lines. The binding mode analysis from molecular docking simulations theoretically indicated that DCLX069 occupied the SAM binding pocket to exert the inhibitory effect. Protein arginine methylation is a common post-translational modification which is crucial for a variety of biological processes. Dysregulation of protein arginine methyltransferases (PRMTs) activity has been implicated in cancer and other serious diseases. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | DCLX069; DCLX-069; DCLX 069. |
Reference | 1: Xie Y, Zhou R, Lian F, Liu Y, Chen L, Shi Z, Zhang N, Zheng M, Shen B, Jiang |
PubChem Compound | 2997002 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume